Cas no 887115-53-9 (1-(benzenesulfonyl)-3-iodo-1H-pyrrolo[2,3-b]pyridine)

1-(Benzenesulfonyl)-3-iodo-1H-pyrrolo[2,3-b]pyridine is a heterocyclic compound featuring a pyrrolopyridine core functionalized with an iodine atom at the 3-position and a benzenesulfonyl group at the 1-position. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine serves as a reactive handle. The benzenesulfonyl moiety enhances stability and can influence reactivity in subsequent transformations. Its well-defined reactivity profile and compatibility with various catalytic systems make it valuable for constructing complex molecular architectures in pharmaceutical and materials science research. The compound is typically handled under inert conditions due to its sensitivity to light and moisture.

1-(benzenesulfonyl)-3-iodo-1H-pyrrolo[2,3-b]pyridine structure

887115-53-9 structure

Product Name:1-(benzenesulfonyl)-3-iodo-1H-pyrrolo[2,3-b]pyridine

CAS No:887115-53-9

MF:C₁₃H₉IN₂O₂S

MW:384.192233800888

MDL:MFCD08741527

CID:712948

PubChem ID:24229228

Update Time:2025-10-29

1-(benzenesulfonyl)-3-iodo-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
- 3-Iodo-1-phenylsulfonyl-7-azaindole
- 1-(BENZENESULFONYL)-3-IODO-1H-PYRROLO[2,3-B]PYRIDINE
- 1-(benzenesulfonyl)-3-iodopyrrolo[2,3-b]pyridine
- 1-Benzenesulfonyl-3-iodo-1H-pyrrolo[2,3-b]pyridine
- 1H-Pyrrolo[2,3-b]pyridine, 3-iodo-1-(phenylsulfonyl)-
- N-Phenylsulfonyl-3-Iodo-7-azaindole
- C13H9IN2O2S
- SCHEMBL1267767
- DTXSID50640117
- 1-Benzenesulfonyl-3-iodo-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
- AKOS015840596
- 887115-53-9
- ZYGPVHZEYCZWNX-UHFFFAOYSA-N
- EN300-226194
- AS-31290
- AB48802
- 1-Benzene-sulfonyl-3-iodo-1H-pyrrolo[2,3-b]pyridine
- MFCD08741527
- 1-(benzenesulfonyl)-3-iodo-1H-pyrrolo[2,3-b]pyridine
- MDL： MFCD08741527
- Inchi： 1S/C13H9IN2O2S/c14-12-9-16(13-11(12)7-4-8-15-13)19(17,18)10-5-2-1-3-6-10/h1-9H
- InChI Key： ZYGPVHZEYCZWNX-UHFFFAOYSA-N
- SMILES： IC1=CN(C2C1=CC=CN=2)S(C1C=CC=CC=1)(=O)=O

Computed Properties

Exact Mass: 383.94300
Monoisotopic Mass: 383.94295g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 417
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 60.3Å²

Experimental Properties

Density: 1.83
Boiling Point: 529.9°C at 760 mmHg
Flash Point: 274.3°C
Refractive Index: 1.735
PSA: 60.34000
LogP: 3.95870
Sensitiveness: Light Sensitive

1-(benzenesulfonyl)-3-iodo-1H-pyrrolo[2,3-b]pyridine Security Information

Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

1-(benzenesulfonyl)-3-iodo-1H-pyrrolo[2,3-b]pyridine Pricemore >>

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Chemenu	CM149294-1g	1-Benzenesulfonyl-3-iodo-1H-pyrrolo[2,3-b]pyridine	887115-53-9	95%	1g	$422	2021-06-09
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Chemenu	CM149294-250mg	1-Benzenesulfonyl-3-iodo-1H-pyrrolo[2,3-b]pyridine	887115-53-9	95%+	250mg	$***	2023-05-29
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abcr	AB353142-100 mg	3-Iodo-1-phenylsulfonyl-7-azaindole, 95%; .	887115-53-9	95%	100 mg	€234.10	2023-07-19
abcr	AB353142-250 mg	3-Iodo-1-phenylsulfonyl-7-azaindole, 95%; .	887115-53-9	95%	250 mg	€424.50	2023-07-19
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